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Compound of Interest

Compound Name: N-(Triethoxysilylpropyl)urea

Cat. No.: B1293867

Technical Guide: Safety and Handling of N-
(Triethoxysilylpropyl)urea

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for N-(Triethoxysilylpropyl)urea (CAS No. 23779-32-0). The information is
compiled from various Safety Data Sheets (SDS) and chemical databases to ensure a
thorough understanding of the potential hazards and safe handling practices.

Chemical Identification and Properties

N-(Triethoxysilylpropyl)urea is a bifunctional organosilane that contains a urea functional
group and hydrolyzable ethoxysilyl groups. It is commonly used as a coupling agent and
surface modifier in various industrial applications.

Table 1: Physical and Chemical Properties of N-(Triethoxysilylpropyl)urea
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Property Value Reference
Molecular Formula C10H24N204Si [1112]
Molecular Weight 264.39 g/mol [1][2]
CAS Number 23779-32-0 [1][2]
EC Number 245-876-7 [2]
Colorless to almost colorless
Appearance o [2]
clear liquid
Odor Alcohol-like [2]
Density 0.91-0.92 g/mL at 25 °C [2]
Melting Point -97 °C [2]
N ) 305.1 + 34.0 °C at 760 mmHg
Boiling Point , (2]
(Predicted)
58 °F (often sold in a methanol
Flash Point solution with a lower flash [2]

point)

Water Solubility

7 g/L at 20°C (Reacts slowly

with water)

[2]

LogP

1.3 at20°C

[2]

Hazard Identification and Classification

N-(Triethoxysilylpropyl)urea is classified as a hazardous substance according to the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). The specific hazards

are summarized in the table below. It is important to note that this chemical is often supplied as

a solution in methanol, which contributes significantly to the overall hazard profile, particularly

flammability and toxicity.

Table 2: GHS Classification of N-(Triethoxysilylpropyl)urea (often in Methanol Solution)
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Hazard Class Hazard Category Hazard Statement Pictogram
H225: Highly

Flammable Liquids 2 flammable liquid and &
vapor

- H302: Harmful if

Acute Toxicity (Oral) - |
swallowed
H315: Causes skin

Skin Irritation 2 o |
irritation

o H319: Causes serious

Eye Irritation 2A o |
eye irritation

Specific Target Organ

Toxicity - Single 3 H335: May cause I

Exposure (Respiratory respiratory irritation :

tract irritation)

Specific Target Organ

o ] H370: Causes

Toxicity - Single 1 82
damage to organs

Exposure
H360: May damage

Reproductive Toxicity - fertility or the unborn &
child

- H372: Causes
Specific Target Organ
o damage to organs
Toxicity - Repeated 1 &

Exposure

through prolonged or

repeated exposure

Note: The GHS classification can vary slightly between suppliers and depends on the
concentration of N-(Triethoxysilylpropyl)urea and the solvent used.
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/GHS Pictograms\

Primary Hazards

Harmful if swallowed.
Systemic Toxicity Causes damage to organs.
May damage fertility or the unborn child.

Causes skin and serious eye irritation.

Irritation . T
May cause respiratory irritation.

Flammable Liquid | Highly flammable liquid and vapor

Click to download full resolution via product page

GHS Hazard Summary for N-(Triethoxysilylpropyl)urea.

Toxicological and Ecotoxicological Data

The available toxicological data for N-(Triethoxysilylpropyl)urea is limited. The
ecotoxicological data suggests a low level of toxicity to aquatic organisms.

Table 3: Toxicological Data
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Endpoint Result Species Reference

Harmful if swallowed N
o o Data not specific to
Acute Oral Toxicity (as a solution in [3]
the pure substance

methanol)

Skin o Data not specific to

) o Causes skin irritation [3]
Corrosion/Irritation the pure substance
Serious Eye Causes serious eye Data not specific to 3]
Damage/Irritation irritation the pure substance
Germ Cell .

o No data available - [4]

Mutagenicity
Carcinogenicity No data available - [4]
Reproductive Toxicity No data available - [4]

Table 4: Ecotoxicological Data

Endpoint Result Species Duration Reference

Cyprinus carpio

Toxicity to fish LC50 > 100 mg/L 96 h [4]
(Carp)

Toxicity to EC50 > 100 )

] Daphnia magna 48 h [4]
daphnia mg/L
o EC50 > 220 Pseudokirchnerie
Toxicity to algae , 72h [4]
mg/L lla subcapitata

Toxicity to NOEC = 284 ] )

Activated sludge 30 min [4]

microorganisms mg/L

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of N-
(Triethoxysilylpropyl)urea are not readily available in the public domain. However, the hazard
classifications suggest that standard methodologies, such as those established by the
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Organisation for Economic Co-operation and Development (OECD), were likely followed.
Below are descriptions of typical OECD guidelines for the observed hazards.

Skin Irritation

The assessment of skin irritation is likely conducted following OECD Test Guideline 404 (Acute
Dermal Irritation/Corrosion) or OECD Test Guideline 439 (In Vitro Skin Irritation: Reconstructed
Human Epidermis Test Method).

e In Vivo (OECD 404): A single dose of the test substance is applied to the shaved skin of an
experimental animal (typically a rabbit). The site is observed for erythema (redness) and
edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after application. The
severity of the reactions is scored, and the substance is classified based on the mean

scores.

e In Vitro (OECD 439): This method uses a reconstructed human epidermis model. The test
substance is applied topically to the tissue surface. After a defined exposure and post-
incubation period, cell viability is measured (e.g., using an MTT assay). A reduction in cell
viability below a certain threshold (typically 50%) indicates that the substance is an irritant.

Eye Irritation

For eye irritation, OECD Test Guideline 405 (Acute Eye Irritation/Corrosion) is the standard in
vivo method.

e Asingle dose of the substance is instilled into the conjunctival sac of one eye of an
experimental animal (usually a rabbit). The other eye serves as a control. The eyes are
examined for corneal opacity, iritis, and conjunctival redness and swelling at regular intervals
after instillation. The substance is classified based on the severity and reversibility of the
observed effects.

Acute Aquatic Toxicity

The ecotoxicological data for fish would typically be generated following OECD Test Guideline
203 (Fish, Acute Toxicity Test).
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e Fish (e.g., zebrafish, rainbow trout, or carp) are exposed to the test substance in a static or
semi-static system for 96 hours. The concentrations that cause mortality in 50% of the test
population (LC50) at various time points are determined.

Signaling Pathways and Mechanism of Toxicity

There is no publicly available information detailing specific signaling pathways or the precise
molecular mechanisms of toxicity for N-(Triethoxysilylpropyl)urea. The irritant effects are
likely due to the reactivity of the silane and its hydrolysis products with biological
macromolecules on the skin and in the eyes. In its methanol solution, the toxicity profile is also
heavily influenced by the known toxic effects of methanol, which can cause damage to the optic
nerve and central nervous system. The triethoxysilyl group can hydrolyze in the presence of
water to form ethanol and silanols, which can then condense.

Handling Precautions and Personal Protective
Equipment

Safe handling of N-(Triethoxysilylpropyl)urea is crucial to prevent exposure and adverse
health effects. The following precautions should be strictly followed.

Engineering Controls

o Work in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of
vapors.[5]

¢ Use non-sparking tools and explosion-proof equipment, especially when handling solutions
in flammable solvents like methanol.[5]

e Ensure that an eyewash station and safety shower are readily accessible.

Personal Protective Equipment (PPE)

Appropriate personal protective equipment must be worn when handling this chemical.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b1293867?utm_src=pdf-body
https://www.benchchem.com/product/b1293867?utm_src=pdf-body
https://pharos.habitablefuture.org/chemicals/2125924
https://pharos.habitablefuture.org/chemicals/2125924
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Recommended Personal Protective Equipment (PPE)

Eye Protection

Chemical safety goggles or face shield.

'

Hand Protection

Compatible chemical-resistant gloves (e.qg., nitrile, neoprene).

,

Body Protection

Lab coat or chemical-resistant apron.

'

Respiratory Protection

Use a NIOSH-approved respirator with an organic vapor cartridge if ventilation is inadequate.

Click to download full resolution via product page

Recommended PPE for handling N-(Triethoxysilylpropyl)urea.

Handling and Storage

Avoid contact with skin and eyes.[6]

Avoid the formation of dust and aerosols.[6]

Keep away from heat, sparks, open flames, and hot surfaces.[3]

Store in a cool, dry, and well-ventilated place.[5]

Keep the container tightly closed.[6]
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o Store away from incompatible materials such as strong oxidizing agents, acids, and
moisture.[2]

First-Aid Measures

In case of exposure, the following first-aid measures should be taken immediately:

 After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not
breathing, give artificial respiration. Seek immediate medical attention.[7]

o After Skin Contact: Immediately remove all contaminated clothing. Wash the affected area
with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation
persists.[7]

o After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical
attention.[7]

o After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.[7]

Spills and Disposal

o Spills: In case of a spill, evacuate the area and ensure adequate ventilation. Remove all
sources of ignition. Absorb the spill with an inert material (e.g., sand, earth) and place it in a
suitable container for disposal.[7]

o Disposal: Dispose of the waste material in accordance with local, state, and federal
regulations. Do not allow the chemical to enter drains or waterways.[7]

This technical guide is intended to provide essential safety information for trained
professionals. Always refer to the specific Safety Data Sheet provided by your supplier for the
most accurate and up-to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [N-(Triethoxysilylpropyl)urea safety data sheet and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1293867#n-triethoxysilylpropyl-urea-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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